3-[(1-Isopropylpiperidin-4-YL)oxy]propan-1-amine

• IUPAC Name: 3-(1-propan-2-ylpiperidin-4-yl)oxypropan-1-amine
• InChI: InChI=1S/C11H24N2O/c1-10(2)13-7-4-11(5-8-13)14-9-3-6-12/h10-11H,3-9,12H2,1-2H3
• InChI Key: ICFUXMCOIBZWKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)OCCCN
• Molecular Formula: C11H24N2O
• DSSTOX Substance ID: DTXSID40657491
• Molecular Weight: 200.32 g/mol
• CAS RN: 1171385-26-4

Description

3-[(1-Isopropylpiperidin-4-YL)oxy]propan-1-amine is a chemical compound with the molecular formula C11H24N2O. It is also known as “{3-[(1-Isopropylpiperidin-4-yl)oxy]propyl}amine” and "1-Propanamine, 3-[[1-(1-methylethyl)-4-piperidinyl]oxy]-".

Molecular Structure Analysis

The molecular structure of this compound consists of an isopropyl group attached to a piperidine ring, which is further connected to a propylamine group via an ether linkage. The molecular weight is approximately 200.321 Da.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 200.326. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not specified in the search results.

Scientific Research Applications

Degradable Polymers for DNA Delivery

Poly(β-aminoesters), synthesized through the addition of secondary amines like N,N'-dimethylethylenediamine and piperazine to bis(acrylate ester), have been investigated for their potential in gene delivery. These polymers can degrade hydrolytically under both acidic and alkaline conditions, releasing non-cytotoxic degradation products. They can form complexes with plasmid DNA, suggesting their utility in non-viral gene delivery applications (Lynn & Langer, 2000).

Corrosion Inhibition

Tertiary amines synthesized from 1,3-diamino-propan-2-ol have shown promise as corrosion inhibitors for carbon steel. These amines form a protective layer on the metal surface, significantly reducing the rate of anodic dissolution. Their efficiency varies with concentration and type, demonstrating potential for applications in corrosion prevention (Gao, Liang, & Wang, 2007).

Controlled Release in Drug Delivery

The bioorthogonal removal of 3-isocyanopropyl groups has been utilized for the controlled release of drugs and fluorophores in vivo. This method leverages dissociative bioorthogonal reactions, enabling the release of bioactive agents under physiological conditions, which can be particularly useful in chemical biology and drug delivery systems (Tu et al., 2018).

Synthesis of Amines for Material Science

Amines play a crucial role as intermediates in the chemical industry, not only for the synthesis of polyamides and polyureas but also for polyepoxides. Biobased amines, synthesized from various biomass sources, have garnered attention for their potential in creating sustainable polymers and materials, indicating a shift towards more environmentally friendly chemical processes (Froidevaux et al., 2016).